Cas no 1638768-28-1 (2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1638768-28-1
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• MDL: MFCD27987581
• CID: 4610297
• Update Time: 2025-08-05

2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine
• ClC=1N=CC2=C(N=1)NC=C2F
• SB14564

• MDL： MFCD27987581
• Inchi： 1S/C6H3ClFN3/c7-6-10-1-3-4(8)2-9-5(3)11-6/h1-2H,(H,9,10,11)
• InChI Key： BSWOAFDHSXXNQU-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(=CNC2=N1)F

Computed Properties

• Exact Mass: 170.9999530 g/mol
• Monoisotopic Mass: 170.9999530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6
• Molecular Weight: 171.56

Additional information on 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine

2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1638768-28-1): A Promising Compound in Medicinal Chemistry

2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1638768-28-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The chemical structure of 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine features a pyrrolopyrimidine core with a chlorine atom at the 2-position and a fluorine atom at the 5-position. These substituents play crucial roles in modulating the compound's biological activity and pharmacological properties. The presence of these halogen atoms can enhance the compound's lipophilicity and improve its binding affinity to specific protein targets.

Recent studies have highlighted the potential of 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, making it a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine has shown significant anticancer activity. A study conducted by a team of researchers at the National Cancer Institute revealed that this compound selectively targets cancer cells by disrupting DNA synthesis and inducing apoptosis. The mechanism of action involves the inhibition of key enzymes involved in DNA replication and repair, such as DNA polymerases and topoisomerases. This selective targeting minimizes toxicity to normal cells, making it an attractive candidate for cancer therapy.

The anti-inflammatory potential of 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine has also been explored in preclinical studies. Research published in the Journal of Inflammation Research indicated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine have been extensively studied to optimize its therapeutic potential. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a long half-life and low clearance rate. These properties are essential for ensuring sustained drug levels in the body and minimizing dosing frequency.

In terms of safety, preclinical toxicology studies have demonstrated that 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The versatility of 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine has led to its exploration in combination therapy approaches. For example, combining this compound with other antiviral or anticancer agents has shown synergistic effects, enhancing overall therapeutic efficacy while reducing the risk of drug resistance.

In conclusion, 2-Chloro-5-fluoro-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1638768-28-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for advancing medical treatments and improving patient outcomes.